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Introduction: The Importance of the Scientific Record

Maintaining the integrity and accuracy of the scientific literature is paramount. Occasionally,
errors are discovered in published articles that necessitate a post-publication correction. These
corrections are formally announced through a corrigendum or erratum. Understanding the
nature of these notices and how to cite the corrected work is essential for ensuring the
accuracy of your own research and contributing to a reliable scientific record.

e Corrigendum: (Plural: Corrigenda) A notice of a correction to an error made by the authors.

[1]

o Erratum: (Plural: Errata) A notice of a correction to an error made by the publisher during
production (e.g., typesetting or formatting errors).[1]

For the purposes of citation, most styles treat these corrections similarly. The key principle is to
ensure that readers are directed to the most accurate version of the research and are aware
that a correction has been made, especially if the error is substantive (e.g., affecting data,
results, or conclusions).[2]

When to Cite a Corrigendum

The decision to explicitly mention a corrigendum in a citation depends on the citation style and
the significance of the correction.
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» Substantive Corrections: If the correction impacts the scientific data, methodology, or
conclusions of the paper, it is crucial to acknowledge it to prevent the propagation of
incorrect information.[2]

e Minor Corrections: Minor typographical errors that do not alter the scientific meaning
generally do not require a special notation in the citation, as the digital version of the article
is usually corrected directly.[2]

The American Psychological Association (APA) style, for example, advises citing the article as
you normally would.[2] The publisher is responsible for ensuring the digital version of the article
is corrected and linked to the correction notice, thereby always presenting the reader with the
most up-to-date version.[2] However, for other styles or when in doubt, it is best practice to
indicate that a correction exists.

Protocols for Citing a Research Paper with a
Corrigendum

Below are detailed protocols for citing a research paper that has an accompanying
corrigendum in three major citation styles: APA, Chicago, and MLA.

Protocol 3.1: APA (American Psychological Association)
7th Edition

The APA style guidance is the most straightforward. It presumes that the digital record is the
version of record and that publishers will link the correction to the original article.

Methodology:

 In-text Citation: Cite the article as you normally would, using the author-date format. No
mention of the corrigendum is needed.

o Example: (Author, Year)

o Reference List Entry: Create a standard reference list entry for the article. Do not add any
information about the corrigendum. You are citing the corrected version of the work.[2]
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o Format: Author, A. A., Author, B. B., & Author, C. C. (Year). Title of the article. Title of
Periodical, volume(issue), pages. --INVALID-LINK--

Rationale: This approach simplifies the citation process and relies on the publisher's
responsibility to maintain the scientific record. When a reader retrieves the article using your
citation, they will be automatically directed to the corrected version or see a prominent link to
the corrigendum.[2]

Protocol 3.2: Chicago Manual of Style (17th Edition) -
Notes and Bibliography

Chicago style offers flexibility, particularly in the notes, which can be used to provide additional
information about a source.

Methodology:
« In-text Citation (Footnote):

o First Footnote: Cite the original article in full, followed by information about the
corrigendum.

= Example:1. John D. Author and Jane A. Smith, "Title of the Original Article," Journal
Name 55, no. 2 (2020): 235, corrigendum, Journal Name 55, no. 4 (2020): 512.

o Subsequent Footnotes (Shortened):
» Example:2. Author and Smith, "Shortened Title," 235.

» Bibliography Entry: Add the corrigendum information to the end of the citation for the
original article.

o Format: Author, John D., and Jane A. Smith. "Title of the Original Article.” Journal Name
55, no. 2 (2020): 230-245. Corrigendum, Journal Name 55, no. 4 (2020): 512.

Protocol 3.3: MLA (Modern Language Association) 9th
Edition
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While the MLA Handbook does not provide an explicit rule for corrigenda, a logical approach is
to add the information to the end of the Works Cited entry to provide a complete record of the
source.

Methodology:
 In-text Citation: Cite the article as usual using the author-page number format.
o Example: (Author page)

o Works Cited Entry: After the standard citation for the original article, add a period, followed
by information about the corrigendum.

o Example: Smith, John. "The Signaling Pathway in Development.” Journal of Cell Science,
vol. 12, no. 3, May 2019, pp. 45-58. JSTOR, do0i:10.1234/jcs.2019.12345. Corrigendum,
vol. 12, no. 4, Aug. 2019, p. 112.

Data Presentation: Citation Style Summary

The table below summarizes the recommended citation formats for a research paper with a
corrigendum.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b026392?utm_src=pdf-body
https://www.benchchem.com/product/b026392?utm_src=pdf-body
https://www.benchchem.com/product/b026392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Citation Style In-Text Citation Format

Reference List /
Bibliography Format

Standard (Author, Year)

APA 7th Ed.
format.

Cite the article as normal. No
information about the

corrigendum is included.

Chicago 17th Ed. Standard footnote format.

Author, F. M. "Article Title."
Journal Vol, no. Issue (Year):
Pages. Corrigendum, Journal

Vol, no. Issue (Year): Page.

Standard (Author Page)

MLA 9th Ed.
format.

Author, F. M. "Article Title."
Journal Title, vol. #, no. #,
Date, pp. ##-##. Corrigendum,
vol. #, no. #, Date, p. ##.

Mandatory Visualization: Researcher Workflow

The following diagram illustrates the logical workflow for a researcher when encountering and

citing a paper that may have a corrigendum.
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Workflow for Citing a Paper with a Corrigendum
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Caption: Workflow for identifying and citing a corrected research paper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scribbr.com [scribbr.com]
» 2. Correction notices [apastyle.apa.org]

« To cite this document: BenchChem. [Application Notes: Citing Research Papers with
Corrigenda]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026392#how-to-cite-a-research-paper-that-has-a-
corrigendum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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